Cas no 1594883-01-8 (4-(Benzyloxy)-4-(iodomethyl)oxane)

• Product Name: 4-(Benzyloxy)-4-(iodomethyl)oxane
• CAS No: 1594883-01-8
• MF: C₁₃H₁₇IO₂
• MW: 332.177356481552
• CID: 5703281
• PubChem ID: 114772526
• Update Time: 2025-06-25

4-(Benzyloxy)-4-(iodomethyl)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-4-(iodomethyl)oxane
• 1594883-01-8
• EN300-1133155
• 2H-Pyran, tetrahydro-4-(iodomethyl)-4-(phenylmethoxy)-

• Inchi： 1S/C13H17IO2/c14-11-13(6-8-15-9-7-13)16-10-12-4-2-1-3-5-12/h1-5H,6-11H2
• InChI Key： HVEKQABWQPEUQA-UHFFFAOYSA-N
• SMILES： ICC1(CCOCC1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 332.02733g/mol
• Monoisotopic Mass: 332.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 370.8±32.0 °C(Predicted)

Additional information on 4-(Benzyloxy)-4-(iodomethyl)oxane

Introduction to 4-(Benzyloxy)-4-(iodomethyl)oxane (CAS No. 1594883-01-8)

4-(Benzyloxy)-4-(iodomethyl)oxane, identified by its Chemical Abstracts Service (CAS) number 1594883-01-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxane derivative features a unique structural motif that has garnered attention for its potential applications in synthetic chemistry and medicinal chemistry. The presence of both a benzyloxy group and an iodomethyl substituent makes this molecule a versatile intermediate, particularly in the development of complex organic architectures.

The compound belongs to the class of ethers, which are widely recognized for their role in various biochemical processes and industrial applications. The benzyloxy moiety, characterized by its aromatic stability and electron-donating properties, enhances the reactivity of the molecule in nucleophilic substitution reactions. On the other hand, the iodomethyl group serves as a valuable handle for further functionalization, enabling the construction of more intricate molecular frameworks. This dual functionality has positioned 4-(Benzyloxy)-4-(iodomethyl)oxane as a promising candidate for use in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in modern drug discovery.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with therapeutic potential. Oxanes, as a subclass of heterocycles, have been extensively studied due to their ability to mimic natural ring systems found in bioactive molecules. The structural similarity between 4-(Benzyloxy)-4-(iodomethyl)oxane and certain natural products has sparked interest in its biological evaluation. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against specific enzymes or receptors, making them attractive for further pharmacological investigation.

The synthesis of 4-(Benzyloxy)-4-(iodomethyl)oxane involves well-established organic transformations, including etherification and halogenation reactions. The process typically begins with the preparation of an oxane precursor, followed by selective introduction of the benzyloxy and iodomethyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

One of the most compelling aspects of 4-(Benzyloxy)-4-(iodomethyl)oxane is its utility as a building block in medicinal chemistry. The compound's bifunctional nature allows chemists to append various pharmacophores through modular synthetic strategies. For instance, researchers have explored its use in generating libraries of small molecules for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds with desired biological activities. The ability to rapidly modify the structure of 4-(Benzyloxy)-4-(iodomethyl)oxane derivatives enables the exploration of diverse chemical space, accelerating the discovery process.

Recent advancements in computational chemistry have further enhanced the appeal of this compound. Molecular modeling studies have been conducted to predict the binding modes of 4-(Benzyloxy)-4-(iodomethyl)oxane derivatives with biological targets. These simulations provide valuable insights into structure-activity relationships (SAR), guiding the design of more potent and selective agents. The integration of experimental data with computational predictions has become a cornerstone of modern drug development, and compounds like 1594883-01-8 exemplify this interdisciplinary approach.

The pharmaceutical industry has also recognized the importance of chiral compounds in drug design. While not explicitly chiral itself, 4-(Benzyloxy)-4-(iodomethyl)oxane can be readily transformed into enantiomerically pure forms through asymmetric synthesis techniques. Chiral auxiliaries or catalysts can be employed to induce stereochemical control during key reaction steps. This capability is crucial for developing enantiomerically pure drugs that exhibit improved pharmacokinetic profiles and reduced side effects.

In conclusion, 4-(Benzyloxy)-4-(iodomethyl)oxane (CAS No. 1594883-01-8) represents a fascinating compound with broad applications in synthetic and medicinal chemistry. Its unique structural features make it an excellent intermediate for constructing complex molecular architectures, while its potential biological activity underscores its importance in drug discovery efforts. As research continues to evolve, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents.